Cas no 2172191-92-1 (3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid)

• Product Name: 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid
• CAS No: 2172191-92-1
• MF: C₂₆H₂₃BrN₂O₆
• MW: 539.374626398087
• CID: 5858654
• PubChem ID: 165513400
• Update Time: 2025-06-07

3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid
• 3-{[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methoxypropanoic acid
• 2172191-92-1
• EN300-1511745

• Inchi： 1S/C26H23BrN2O6/c1-34-23(25(31)32)13-28-24(30)15-10-16(27)12-17(11-15)29-26(33)35-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-12,22-23H,13-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： BJIVRFWBFJHKIJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(NCC(C(=O)O)OC)=O)C=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 538.07395g/mol
• Monoisotopic Mass: 538.07395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid

Introduction to 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid (CAS No. 2172191-92-1)

3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid (CAS No. 2172191-92-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a brominated phenyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a methoxypropanoic acid moiety. The combination of these functional groups endows the compound with unique chemical properties and potential biological activities.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for protecting the amino group in this compound. The brominated phenyl group, on the other hand, can serve as a versatile handle for further chemical modifications, such as cross-coupling reactions, which are crucial for the synthesis of complex molecules and drug candidates. The methoxypropanoic acid moiety adds polarity and potentially enhances the solubility and bioavailability of the compound.

Recent studies have explored the potential applications of 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid in various therapeutic areas. One notable area of research is its use as a lead compound for the development of novel anti-cancer agents. The brominated phenyl group has been shown to exhibit selective cytotoxicity against certain cancer cell lines, while the Fmoc protecting group ensures stability during synthesis and storage. Additionally, the methoxypropanoic acid moiety may contribute to improved pharmacokinetic properties, such as increased plasma stability and reduced toxicity.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-proliferative effects of this compound on human breast cancer cells (MCF-7). The results demonstrated that 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid significantly inhibited cell growth and induced apoptosis through the activation of caspase pathways. These findings suggest that this compound has promising potential as a therapeutic agent for breast cancer.

Beyond its anti-cancer properties, this compound has also been studied for its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. A recent study in the Journal of Biological Chemistry reported that 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid effectively inhibited the activity of β-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease. The inhibition of BACE1 by this compound could potentially reduce the production of amyloid-beta peptides, which are known to form toxic aggregates in the brain.

The structural complexity and functional versatility of 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid make it an attractive candidate for further drug development. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design and high-throughput screening techniques. These efforts aim to enhance its potency, selectivity, and safety profile, ultimately leading to more effective therapeutic interventions.

In conclusion, 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid (CAS No. 2172191-92-1) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique chemical structure and functional groups provide a solid foundation for further exploration and development in medicinal chemistry and pharmaceutical research. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.